Cas no 1849343-67-4 ([(4,4-Dimethylcyclohexyl)methyl]hydrazine)

• Product Name: [(4,4-Dimethylcyclohexyl)methyl]hydrazine
• CAS No: 1849343-67-4
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 6055529
• PubChem ID: 130591154
• Update Time: 2025-07-18

[(4,4-Dimethylcyclohexyl)methyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• 1849343-67-4
• [(4,4-dimethylcyclohexyl)methyl]hydrazine
• EN300-1675890
• [(4,4-Dimethylcyclohexyl)methyl]hydrazine

• Inchi： 1S/C9H20N2/c1-9(2)5-3-8(4-6-9)7-11-10/h8,11H,3-7,10H2,1-2H3
• InChI Key： BAOKODLASUIPPQ-UHFFFAOYSA-N
• SMILES： N(CC1CCC(C)(C)CC1)N

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38Ų

Additional information on [(4,4-Dimethylcyclohexyl)methyl]hydrazine

Introduction to [(4,4-Dimethylcyclohexyl)methyl]hydrazine (CAS No. 1849343-67-4)

[(4,4-Dimethylcyclohexyl)methyl]hydrazine, a compound with the chemical identifier CAS No. 1849343-67-4, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered significant attention in the scientific community due to its potential applications in drug development and material science.

The molecular structure of [(4,4-Dimethylcyclohexyl)methyl]hydrazine consists of a cyclohexane ring substituted with two methyl groups at the 4-position, attached to a methylhydrazine moiety. This configuration imparts specific chemical properties that make it valuable in various synthetic pathways. The presence of the hydrazine group opens up possibilities for nucleophilic substitution reactions, while the bulky cyclohexyl ring provides steric hindrance that can influence reaction selectivity.

In recent years, the pharmaceutical industry has seen a surge in interest for compounds containing hydrazine derivatives due to their role in developing novel therapeutic agents. Research has demonstrated that hydrazine-based molecules can interact with biological targets in diverse ways, making them promising candidates for treating a range of diseases. For instance, studies have explored the potential of hydrazine derivatives as kinase inhibitors, which are crucial in targeting cancer pathways.

One of the most compelling aspects of [(4,4-Dimethylcyclohexyl)methyl]hydrazine is its utility as a building block in synthesizing more complex molecules. Its structural features allow for modifications at multiple sites, enabling chemists to tailor properties such as solubility, stability, and bioavailability. This flexibility is particularly important in drug discovery, where optimizing these parameters can significantly enhance the efficacy of a therapeutic agent.

The synthesis of [(4,4-Dimethylcyclohexyl)methyl]hydrazine typically involves multi-step reactions starting from readily available precursors. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their experiments. Techniques such as catalytic hydrogenation and protective group strategies are commonly employed to achieve the desired product with minimal side reactions.

In addition to its pharmaceutical applications, [(4,4-Dimethylcyclohexyl)methyl]hydrazine has shown promise in material science research. Its ability to form coordination complexes with transition metals has been exploited in catalysis and polymer chemistry. These complexes can serve as efficient catalysts for various transformations, including cross-coupling reactions and oxidation processes.

The latest research in this field highlights innovative approaches to leveraging [(4,4-Dimethylcyclohexyl)methyl]hydrazine in drug development. For example, studies have investigated its role in designing targeted therapies for neurological disorders by modulating neurotransmitter activity. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

Evaluation of the compound's pharmacokinetic properties is also a key focus of current research. Understanding how [(4,4-Dimethylcyclohexyl)methyl]hydrazine is metabolized and excreted can provide critical insights into its potential therapeutic window and side effect profiles. Advanced computational modeling techniques are being used alongside experimental data to predict metabolic pathways and identify potential drug-drug interactions.

The safety profile of [(4,4-Dimethylcyclohexyl)methyl]hydrazine is another area of interest. While hydrazine derivatives can be reactive due to their nucleophilic nature, proper handling protocols ensure that researchers can work with this compound safely. Regulatory guidelines recommend strict adherence to good laboratory practices (GLP) when handling such intermediates to minimize risks.

In conclusion, [(4,4-Dimethylcyclohexyl)methyl]hydrazine (CAS No. 1849343-67-4) represents a significant advancement in both pharmaceutical and materials science research. Its unique structural features and reactivity make it a valuable tool for developing new drugs and materials with tailored properties. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow even further.